Cas no 2171344-01-5 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid)
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid
- 2171344-01-5
- (3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid
- EN300-1476367
-
- Inchi: 1S/C28H34N2O5/c1-2-3-10-20(16-26(31)30-15-8-9-19(17-30)27(32)33)29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,20?/m0/s1
- InChI Key: XTEZOMQACAVWPG-XJDOXCRVSA-N
- SMILES: O(C(NC(CCCC)CC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476367-0.05g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-0.1g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-0.25g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-0.5g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-1.0g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-2.5g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-5.0g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-10.0g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1476367-50mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1476367-100mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid |
2171344-01-5 | 100mg |
$2963.0 | 2023-09-29 |
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid
Compound Introduction: (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid (CAS No. 2171344-01-5)
The compound (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid, identified by its CAS number 2171344-01-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the piperidine ring, contributes to its unique chemical properties and biological activity.
In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to enhance efficacy and reduce side effects. The structure of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid exemplifies this trend, as it incorporates elements that are known to improve pharmacokinetic profiles and target specificity. The presence of the piperidine ring, a common pharmacophore in many bioactive compounds, suggests potential interactions with biological targets such as enzymes and receptors.
The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance solubility and metabolic stability. This moiety can also serve as a handle for further chemical modifications, allowing for the exploration of diverse analogues with tailored properties. The overall configuration of the molecule, with its stereochemical center at the (3S) position, further underscores its complexity and potential for selective binding.
Current research in the field of drug discovery increasingly emphasizes the importance of understanding molecular interactions at a detailed level. The compound (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The precise mechanism of action remains an area of active investigation, but preliminary data indicate promising interactions with key targets.
The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired stereochemistry and connectivity. Advanced techniques such as chiral resolution and protecting group strategies have been employed to ensure high purity and yield. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the capabilities of modern chemical synthesis.
In addition to its pharmaceutical applications, the compound has shown potential in material science and biotechnology. The unique structural features make it a valuable building block for designing novel materials with specific properties. For instance, the combination of hydrophobic and hydrophilic regions within the molecule could lead to applications in drug delivery systems or as a component in smart materials.
The future direction of research on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid is likely to focus on optimizing its pharmacological profile and exploring new therapeutic indications. Preclinical studies are underway to evaluate its safety and efficacy in animal models, which could pave the way for human trials. Collaborations between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits.
The development of such complex molecules underscores the importance of interdisciplinary approaches in modern drug discovery. Integration of computational chemistry, high-throughput screening, and structural biology will be crucial in deciphering their mode of action and identifying new opportunities for intervention. The compound serves as a prime example of how structural innovation can drive progress in medicine.
In conclusion, (CAS No. 2171344-01-5) stands out as a promising candidate in pharmaceutical research due to its intricate structure and potential biological activity. Its synthesis showcases the advancements in organic chemistry, while its applications span across medicine and material science. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a significant role in shaping future therapeutic strategies.
2171344-01-5 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)